4-methyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-methyl-N-[(4-methyl-2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15N3O3S/c1-10-3-6-12(7-4-10)15(20)18-16(23)17-13-8-5-11(2)9-14(13)19(21)22/h3-9H,1-2H3,(H2,17,18,20,23)
• InChI Key: QWBAYHQEFIMQBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

4-methyl-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}benzamide, commonly known as MNAC, is a chemical compound that has been widely studied for its potential use in scientific research. It belongs to the class of thiosemicarbazone compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of MNAC is not fully understood. However, it has been suggested that MNAC may inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death in cancer cells. MNAC has also been shown to modulate the activity of several signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
MNAC has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. MNAC has also been shown to modulate the activity of several signaling pathways involved in cell survival and apoptosis. In animal models, MNAC has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

MNAC has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity. It has been shown to have potent biological activity in vitro and in vivo. However, MNAC also has some limitations. It has poor solubility in aqueous solutions, which can limit its use in some experiments. MNAC also has low bioavailability, which can limit its effectiveness in some animal models.

Future Directions

There are several future directions for the study of MNAC. One area of interest is the development of MNAC analogs with improved solubility and bioavailability. Another area of interest is the study of the mechanism of action of MNAC, which is not fully understood. MNAC also has potential for use in combination therapy with other cancer drugs. Finally, MNAC has potential for use in the treatment of neurodegenerative diseases, and further studies are needed to explore this potential.

Synthesis Methods

MNAC can be synthesized by reacting 4-methyl-2-nitroaniline with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with benzoyl chloride to form MNAC. The synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

MNAC has been studied for its potential use in several scientific research areas, including cancer treatment and neurodegenerative diseases. MNAC has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.